Cas no 124704-83-2 (2-Propen-1-one,1-(2,4-dihydroxy-3-methoxyphenyl)-3-(4-hydroxyphenyl)-, (2E)-)

2-Propen-1-one,1-(2,4-dihydroxy-3-methoxyphenyl)-3-(4-hydroxyphenyl)-, (2E)- structure
124704-83-2 structure
Product Name:2-Propen-1-one,1-(2,4-dihydroxy-3-methoxyphenyl)-3-(4-hydroxyphenyl)-, (2E)-
CAS No:124704-83-2
MF:C16H14O5
MW:286.279365062714
CID:191195
PubChem ID:6439187
Update Time:2025-04-19

2-Propen-1-one,1-(2,4-dihydroxy-3-methoxyphenyl)-3-(4-hydroxyphenyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one,1-(2,4-dihydroxy-3-methoxyphenyl)-3-(4-hydroxyphenyl)-, (2E)-
    • (E)-1-(2,4-dihydroxy-3-methoxyphenyl)-3-(4-hydroxyphenyl)prop-2-en-1-one
    • kukulkanin B
    • (2E)-1-(2,4-dihydroxy-3-methoxyphenyl)-3-(4-hydroxyphenyl)prop-2-en-1-one
    • 2',4',4-Trihydroxy-3'-methoxyxchalcone
    • 2-Propen-1-one, 1-(2,4-dihydroxy-3-methoxyphenyl)-3-(4-hydroxyphenyl)-, (E)-
    • XK177969
    • LMPK12120152
    • CHEBI:178326
    • 124704-83-2
    • Inchi: 1S/C16H14O5/c1-21-16-14(19)9-7-12(15(16)20)13(18)8-4-10-2-5-11(17)6-3-10/h2-9,17,19-20H,1H3/b8-4+
    • InChI Key: ZFZIDBSKEIJNRS-XBXARRHUSA-N
    • SMILES: O(C)C1=C(C=CC(C(/C=C/C2C=CC(=CC=2)O)=O)=C1O)O

Computed Properties

  • Exact Mass: 286.08412
  • Monoisotopic Mass: 286.08412354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 57
  • XLogP3: 3.1
  • Topological Polar Surface Area: 87Ų

Experimental Properties

  • PSA: 86.99
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